Cas no 2228658-46-4 (2-2-chloro-6-(propan-2-ylsulfanyl)phenoxyethan-1-amine)

• Product Name: 2-2-chloro-6-(propan-2-ylsulfanyl)phenoxyethan-1-amine
• CAS No: 2228658-46-4
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 6109634
• PubChem ID: 165637507
• Update Time: 2025-05-20

2-2-chloro-6-(propan-2-ylsulfanyl)phenoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-6-(propan-2-ylsulfanyl)phenoxyethan-1-amine
• 2228658-46-4
• EN300-1991646
• 2-[2-chloro-6-(propan-2-ylsulfanyl)phenoxy]ethan-1-amine

• Inchi： 1S/C11H16ClNOS/c1-8(2)15-10-5-3-4-9(12)11(10)14-7-6-13/h3-5,8H,6-7,13H2,1-2H3
• InChI Key： WRICMKAIQHEKNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OCCN)SC(C)C

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-2-chloro-6-(propan-2-ylsulfanyl)phenoxyethan-1-amine

Compound CAS No 2228658-46-4: 2-(2-Chloro-6-(propan-2-ylsulfanyl)phenoxy)ethan-1-amine

The compound with CAS number 2228658-46-4, known as 2-(2-chloro-6-(propan-2-ylsulfanyl)phenoxy)ethan-1-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenoxy group substituted with a chlorine atom and a propan-2-ylsulfanyl group, along with an ethanamine moiety. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the field of oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling, nucleophilic substitution, and amide bond formation to achieve high yields and purity. The incorporation of the propan-2-ylsulfanyl group plays a crucial role in enhancing the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

Recent findings from clinical trials suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, studies have shown that the compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the inflammatory response. This makes it a potential candidate for treating conditions such as arthritis, cardiovascular diseases, and certain types of cancer.

In addition to its pharmacological applications, this compound has also been explored for its use in agrochemicals. Its ability to act as a plant growth regulator has been demonstrated in several experiments, where it was found to enhance crop yield and resistance to environmental stressors. This dual functionality underscores the versatility of the compound and its potential impact across multiple industries.

The structural uniqueness of 2-(2-chloro-6-(propan-2-ylsulfanyl)phenoxy)ethan-1-amine lies in its combination of electron-withdrawing and electron-donating groups. The chlorine atom at the para position of the phenyl ring contributes to the molecule's hydrophobicity, while the propan-2-sulfanyl group introduces steric hindrance and enhances solubility. These characteristics make the compound an ideal substrate for further functionalization and optimization in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have revealed strong interactions with key enzymes and receptors, suggesting its potential as a lead compound for drug development. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in the design of more efficient derivatives.

In conclusion, CAS No 2228658-46-based compounds represent a significant advancement in modern organic chemistry. Their unique structure, coupled with promising pharmacological properties, positions them as valuable tools in both therapeutic and agricultural applications. As research continues to uncover new insights into their mechanisms of action and potential uses, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and agriculture.